Cas no 5843-46-9 (4-methylbenzoyl isocyanate)

4-methylbenzoyl isocyanate structure

4-methylbenzoyl isocyanate structure

Product Name:4-methylbenzoyl isocyanate

CAS No:5843-46-9

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD09813452

CID:948509

PubChem ID:11344167

Update Time:2025-10-29

4-methylbenzoyl isocyanate Chemical and Physical Properties

Names and Identifiers

- benzoyl isocyanate, 4-methyl- (9ci)
- 4-methylbenzoyl isocyanate
- 4-methylbenzoylisocyanate
- SCHEMBL811028
- EN300-82406
- Benzoyl isocyanate, 4-methyl-
- 4-METHYL-BENZOYL ISOCYANATE
- AKOS000160593
- DTXSID10462918
- 4-Methylbenzoylisocyanat
- 5843-46-9
- DB-242077
- MDL： MFCD09813452
- Inchi： 1S/C9H7NO2/c1-7-2-4-8(5-3-7)9(12)10-6-11/h2-5H,1H3
- InChI Key： MLWXSSVGXIJYIR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)N=C=O

Computed Properties

Exact Mass: 161.047678466g/mol
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 46.5Å²

4-methylbenzoyl isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-82406-0.05g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.05g	$168.0	2023-09-02
Enamine	EN300-82406-0.1g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.1g	$252.0	2023-09-02
Enamine	EN300-82406-0.25g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.25g	$361.0	2023-09-02
Enamine	EN300-82406-0.5g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.5g	$569.0	2023-09-02
Enamine	EN300-82406-1.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	1.0g	$727.0	2023-02-12
Enamine	EN300-82406-2.5g	4-methylbenzoyl isocyanate	5843-46-9	85%	2.5g	$1428.0	2023-09-02
Enamine	EN300-82406-5.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	5.0g	$2110.0	2023-02-12
Enamine	EN300-82406-10.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	10.0g	$3130.0	2023-02-12
Enamine	EN300-82406-1g	4-methylbenzoyl isocyanate	5843-46-9	85%	1g	$728.0	2023-09-02
Enamine	EN300-82406-5g	4-methylbenzoyl isocyanate	5843-46-9	85%	5g	$2110.0	2023-09-02

4-methylbenzoyl isocyanate Related Literature

1. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

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